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Compound of Interest

Compound Name: Dinitro-o-cresol

Cat. No.: B074238 Get Quote

Application Notes and Protocols for D-nitro-o-
cresol (DNOC)
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and disposal of

4,6-Dinitro-o-cresol (DNOC). Adherence to these protocols is critical to minimize risks

associated with this highly toxic compound.

Safety and Toxicity Data
Dinitro-o-cresol is a highly toxic organic compound that can be absorbed through inhalation,

skin contact, and ingestion.[1][2] It is crucial to be aware of its toxicological properties to handle

it safely. Acute and chronic exposure can lead to severe health effects, including increased

metabolic rate, profuse sweating, headache, and in severe cases, coma and death.[3][4]

Table 1: Quantitative Toxicity and Exposure Data for Dinitro-o-cresol
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Parameter Value Species/Route Reference

LD50 (Oral) 7 - 40 mg/kg Rat

21 mg/kg Mouse

LD50 (Dermal) 200 mg/kg Rat

1 g/kg Rabbit

ACGIH TLV-TWA 0.2 mg/m³ Inhalation [2]

OSHA PEL-TWA 0.2 mg/m³ Inhalation

NIOSH REL-TWA 0.2 mg/m³ Inhalation

NIOSH IDLH 5 mg/m³ Inhalation [5]

Lowest Observed

Adverse Effect Level

(LOAEL)

0.35 mg/kg/day Human (Oral) [6][7]

No Observed Adverse

Effect Level (NOAEL)
8.4 mg/kg/day

Rat (Reduced body

weight)
[6]

Safe Handling Procedures
Strict adherence to safety protocols is mandatory when handling DNOC.

2.1. Engineering Controls

Ventilation: All work with DNOC must be conducted in a certified chemical fume hood with

sufficient airflow.[8] Process enclosures or other engineering controls should be used to

minimize airborne levels.[8]

Safety Equipment: An eyewash station and an emergency shower must be readily

accessible in the immediate work area.[8][9]

2.2. Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required for all personnel handling DNOC.[10][11]
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Eye and Face Protection: Wear chemical safety goggles and a face shield.[9] Standard

safety glasses are not sufficient.

Skin Protection: Wear a lab coat and appropriate protective clothing to prevent skin

exposure.[1] Natural rubber or Neoprene gloves are recommended.[9] All protective clothing

should be removed before leaving the work area.[9]

Respiratory Protection: If there is a risk of exceeding exposure limits or if dust is generated,

a NIOSH-approved respirator must be used.[1] The specific type of respirator should be

chosen based on the potential airborne concentration.

2.3. General Hygiene Practices

Avoid inhalation, ingestion, and skin contact.[8]

Do not eat, drink, or smoke in areas where DNOC is handled or stored.[1][9]

Wash hands thoroughly with soap and water after handling DNOC and before leaving the

laboratory.[8][9]

Contaminated work clothing should not be taken home and should be laundered by trained

personnel.[9]

Experimental Protocol: Preparation of a DNOC
Solution
This protocol outlines the steps for safely preparing a stock solution of DNOC in a laboratory

setting.

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Verify that the eyewash station and emergency shower are unobstructed.

Don all required PPE as described in section 2.2.
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Decontaminate the work surface within the fume hood.

Weighing the Compound:

Handle solid DNOC with care to avoid generating dust. If possible, use a pre-weighed

amount to minimize handling.

If weighing is necessary, perform it within the fume hood on a tared weigh boat.

Carefully transfer the weighed DNOC to a suitable container for dissolution.

Dissolution:

Slowly add the desired solvent to the container with the DNOC.

Use a magnetic stirrer or gentle agitation to dissolve the compound completely. Avoid

splashing.

Storage of Solution:

Transfer the prepared solution to a clearly labeled, tightly sealed container. The label

should include the chemical name, concentration, date of preparation, and appropriate

hazard symbols.

Store the solution according to the storage procedures outlined in section 4.

Decontamination and Waste Disposal:

Thoroughly decontaminate all equipment used, including the balance, spatula, and

glassware, with an appropriate solvent.

Dispose of all contaminated materials, including weigh boats, gloves, and disposable lab

coats, as hazardous waste according to the disposal procedures in section 5.

Wipe down the work surface in the fume hood.

Post-Procedure:

Remove PPE in the correct order to avoid cross-contamination.
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Wash hands thoroughly with soap and water.

Storage Procedures
Proper storage of DNOC is essential to prevent accidents and maintain its stability.

Containers: Store in a tightly closed, original container.[8][12]

Location: Store in a cool, dry, well-ventilated area away from incompatible substances.[8]

The storage area should be a locked poison room or cabinet.

Incompatibilities: Keep DNOC away from strong oxidizing agents, strong bases, and metals.

[9]

Conditions to Avoid: Avoid heat, shock, and friction, as dry DNOC is explosive.[2][9] It is

often supplied moistened with up to 10% water to reduce the explosion hazard.[9]

Disposal Procedures
DNOC and all contaminated materials must be disposed of as hazardous waste.

Waste Collection: Collect all DNOC waste, including unused product and contaminated

materials, in clearly labeled, sealed containers.[1][9]

Disposal Method: Disposal must be in accordance with all federal, state, and local

regulations.[13] Controlled incineration with appropriate scrubbing and ash disposal facilities

is a recommended method.[13][14]

Spill Cleanup:

In case of a spill, evacuate the area.[9]

Wear appropriate PPE, including respiratory protection.[1]

For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a

sealed container for disposal.[1] Moisten the spilled substance first to prevent dusting if

appropriate.[1]
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For liquid spills, absorb with an inert material like vermiculite or sand and place in a sealed

container for disposal.[9]

Ventilate the area and wash the spill site after cleanup is complete.[9]

Diagrams
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Safe Handling

Storage
Disposal

Don Personal Protective Equipment (PPE)
- Chemical Goggles & Face Shield
- Lab Coat & Protective Clothing

- Chemical Resistant Gloves
- Respirator (if needed)

Perform Experimental Work
- Avoid dust generation

- Handle with care

Utilize Engineering Controls
- Chemical Fume Hood

- Eyewash & Safety Shower

Store in Tightly Closed,
Labeled Container

Collect Waste in
Sealed, Labeled Containers

Spill Cleanup Protocol
- Evacuate
- Wear PPE

- Contain & Collect

In case of spill

Store in Cool, Dry, Well-Ventilated,
Locked Area

Segregate from Incompatible Materials
(Oxidizers, Bases, Metals)

Dispose as Hazardous Waste
(Follow Regulations)

End: Procedure Complete

Start: Working with DNOC

Click to download full resolution via product page

Caption: Workflow for safe handling, storage, and disposal of Dinitro-o-cresol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074238?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

